Cas no 1086393-02-3 (5-Nitropyrimidine-2-carboxylic acid)
1086393-02-3 structure
Product Name:5-Nitropyrimidine-2-carboxylic acid
CAS No:1086393-02-3
MF:C5H3N3O4
MW:169.095020532608
CID:97793
PubChem ID:45790036
Update Time:2025-04-18
5-Nitropyrimidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Nitropyrimidine-2-carboxylic acid
- 2-Pyrimidinecarboxylicacid, 5-nitro-
- 5-NITRO-PYRIMIDINE-2-CARBOXYLIC ACID
- AK-32817
- CTK0G9226
- FT-0646855
- SB56721
- 1086393-02-3
- AKOS006324168
- DTXSID90672179
- 5-nitropyrimidine-2-carboxylicacid
-
- MDL: MFCD11506287
- Inchi: 1S/C5H3N3O4/c9-5(10)4-6-1-3(2-7-4)8(11)12/h1-2H,(H,9,10)
- InChI Key: DFFNNSKQSUCTCZ-UHFFFAOYSA-N
- SMILES: OC(C1N=CC(=CN=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 169.01239
- Monoisotopic Mass: 169.012
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 109A^2
- XLogP3: -0.1
Experimental Properties
- Density: 1.686
- Boiling Point: 482.1 °C at 760 mmHg
- Flash Point: 245.3 °C
- PSA: 106.22
- LogP: 0.60620
5-Nitropyrimidine-2-carboxylic acid Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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